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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-5-nitrobenzophenone is a key chemical intermediate, primarily recognized for its
role in the synthesis of various pharmaceuticals, including benzodiazepines like nitrazepam
and flunitrazepam.[1][2] Its availability, purity, and cost are critical considerations for
researchers and developers in the fields of medicinal chemistry and pharmacology. This
technical guide provides a comprehensive overview of the commercial availability of 2-Amino-
5-nitrobenzophenone, a detailed list of suppliers, and technical data to assist in sourcing this
compound for research and development purposes.

Chemical Properties and Identifiers

A foundational understanding of the physicochemical properties of 2-Amino-5-
nitrobenzophenone is essential for its proper handling, storage, and application in
experimental settings.
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Property Value Reference

CAS Number 1775-95-7 [LI2]031[41[5]116]

Molecular Formula C13H10N203 [11[2][4]1[5]16]

Molecular Weight 242.23 g/mol [11[2][4]1[5][6]
Yellow to orange crystalline

Appearance [31[61[7]
powder

Melting Point 161-168 °C [1][5]

Purity (Typical) >98% [2][3][8]
(2-Amino-5-

Synonyms nitrophenyl)phenylmethanone, [11[2]

5-Nitro-2-aminobenzophenone

Commercial Suppliers and Availability

2-Amino-5-nitrobenzophenone is readily available from a variety of chemical suppliers,

ranging from large multinational corporations to more specialized chemical synthesis

companies. The tables below summarize a selection of prominent suppliers, their product

offerings, and typical availability.

Major Global Suppliers
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) ) Available
Supplier Product Number(s) Purity .
Quantities
Sigma-Aldrich (Merck) 211737 >98% 259,100¢g
Thermo Scientific
Al1134 98% 100 g
(Alfa Aesar)
TCI (Tokyo Chemical
Al1134 >98.0% (HPLC) 25 g, Bulk
Industry)
. - 0.1 kg, 0.25 kg, 0.5
Biosynth FA17471 Not specified
kg, 1 kg, 2 kg
Cayman Chemical 37876 >98% 1 mg, 5 mg
Regional and Specialized Suppliers
Supplier Location Purity Notes
) ) ) Manufacturer and
A B Enterprises Mumbai, India 98%

supplier.[5]

Manufacturer and

SDI Guijarat, India 98% min, 99% min supplier, offers bulk
packing.[6]
Xiamen Hisunny . n )
] China Not specified Supplier.[9]
Chemical Co.,Ltd
Jiangsu Jingye Manufacturer of
Pharmaceutical Co., China Not specified related compounds.
Ltd. [10]
Lists multiple
ChemicalBook Online Directory Varies suppliers, primarily

from China.[7]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.
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Sourcing Workflow

The process of acquiring 2-Amino-5-nitrobenzophenone for research purposes can be
streamlined by following a logical workflow. The diagram below illustrates the key decision-
making steps involved.
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Identify Research Need for
2-Amino-5-nitrobenzophenone

:

Define Required Specifications
(Purity, Quantity)

Search Supplier Databases
(e.g., Sigma-Aldrich, TCI, PubChem)
Compare Suppliers
(Price, Availability, Lead Time)
(Select Optimal Supplie)

Request Quotation

[Place Purchase OrdeD

:

Receive and Review
Safety Data Sheet (SDS)

:

Perform Incoming Quality Control
(e.g., Melting Point, Spectroscopy)

:

Store Compound Appropriately
(10°C - 25°C, protect from light)

Proceed with
Experimental Use

Click to download full resolution via product page

Caption: Workflow for sourcing 2-Amino-5-nitrobenzophenone.
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Experimental Protocol: Synthesis of 2-Amino-5-
nitrobenzophenone

For researchers interested in the synthesis of this compound, a common method is the Friedel-
Crafts acylation of p-nitroaniline with benzoyl chloride.[1] The following protocol is adapted from
a patented procedure.[11]

Disclaimer: This protocol is for informational purposes only and should be carried out by
qualified personnel in a properly equipped laboratory, following all appropriate safety
precautions.

Materials:

¢ p-Nitroaniline

e Benzoyl chloride

e Anhydrous zinc chloride
e Toluene

e Hydrochloric acid (36%)
e Water

Equipment:

e Three-neck round-bottom flask
e Mechanical stirrer

e Thermometer

» Reflux condenser

e Heating mantle

e Scrubber
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« Filtration apparatus
Procedure:

o Reaction Setup: In a 22-liter, three-neck flask equipped with a sealed stirrer, thermometer,
and reflux condenser connected to a scrubber, charge 3.495 kg of benzoyl chloride and
2.087 kg of anhydrous zinc chloride.

» Addition of p-Nitroaniline: While stirring, heat the reaction mixture to an internal temperature
of 140°C. Once the temperature is stable, add 1.657 kg of p-nitroaniline in small portions
over approximately 30 minutes.

o Reaction: After the addition of p-nitroaniline is complete, raise the temperature to 200-205°C
and maintain it for one hour.

e Quenching: Cool the reaction mixture. Cautiously add a mixture of 1.740 liters of water and
2.785 kg of 36% hydrochloric acid.

» Crystallization and Isolation: Allow the mixture to cool to room temperature, which should
induce the crystallization of the product as brown crystals.

« Purification: Filter the crystals and wash them with a small amount of cold toluene.

e Drying: Dry the product in a vacuum oven at 60-80°C to yield 2-amino-5-
nitrobenzophenone. The expected melting point of the product is 158-159°C.[11]

Key Applications in Drug Development

The primary utility of 2-Amino-5-nitrobenzophenone in the pharmaceutical industry is as a
precursor for the synthesis of benzodiazepine drugs.[1] The amino and nitro groups, along with
the benzophenone core, provide reactive sites for the construction of the characteristic
diazepine ring structure.
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Caption: Role in benzodiazepine synthesis.

Safety and Handling

2-Amino-5-nitrobenzophenone is a chemical that requires careful handling. It is advisable to
consult the Safety Data Sheet (SDS) provided by the supplier before use. General safety

precautions include:

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.
e Ventilation: Use only in a well-ventilated area.

e Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly closed and protect from light.[1]
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o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water. If
inhaled, move to fresh air. Seek medical attention if any symptoms persist.

This guide provides a comprehensive starting point for researchers and drug development
professionals seeking to procure and utilize 2-Amino-5-nitrobenzophenone. By
understanding its properties, availability, and synthesis, scientists can more effectively
incorporate this important intermediate into their research and development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023384#commercial-availability-and-suppliers-of-2-
amino-5-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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